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Compound of Interest

Compound Name: Sulfur dichloride

Cat. No.: B076028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sulfur dichloride (SCl₂) and disulfur dichloride (S₂Cl₂) are two important and highly reactive

sulfur-containing reagents utilized in a variety of synthetic applications. Their distinct chemical

properties make them suitable for different synthetic transformations, primarily in the formation

of carbon-sulfur bonds. This guide provides an objective comparison of their performance in

synthesis, supported by experimental data and detailed protocols, to aid researchers in

selecting the appropriate reagent for their specific needs.

Physical and Chemical Properties
A fundamental understanding of the physical and chemical properties of SCl₂ and S₂Cl₂ is

crucial for their safe handling and effective use in synthesis. The following table summarizes

their key characteristics.
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Property Sulfur Dichloride (SCl₂) Disulfur Dichloride (S₂Cl₂)

Molar Mass 102.96 g/mol 135.04 g/mol

Appearance Cherry-red liquid Yellow to amber, oily liquid

Odor Pungent, chlorine-like Pungent, suffocating

Density 1.621 g/cm³ 1.688 g/cm³

Melting Point -121.0 °C -80 °C

Boiling Point 59 °C (decomposes) 137.1 °C

Solubility
Reacts with water, soluble in

many organic solvents.

Hydrolyzes in water, soluble in

various organic solvents.

Stability
Decomposes at room

temperature to S₂Cl₂ and Cl₂.

More stable than SCl₂ but

fumes in moist air.

Comparison in Synthetic Applications
While both SCl₂ and S₂Cl₂ are versatile reagents for introducing sulfur into organic molecules,

their primary applications differ due to their distinct reactivity. SCl₂ is predominantly used for the

synthesis of monosulfides (thioethers), whereas S₂Cl₂ is the reagent of choice for preparing

disulfides.

Synthesis of Thioethers vs. Disulfides
The reaction of these sulfur chlorides with alkenes serves as a clear example of their

differential reactivity. SCl₂ undergoes electrophilic addition to alkenes to yield β-chloro-

substituted thioethers. In contrast, S₂Cl₂ reacts with alkenes to produce bis(β-chloroalkyl)

disulfides.
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Feature
Synthesis with Sulfur
Dichloride (SCl₂)

Synthesis with Disulfur
Dichloride (S₂Cl₂)

Product Type β-chloro-substituted thioethers bis(β-chloroalkyl) disulfides

General Reaction
2 R-CH=CH₂ + SCl₂ → (R-

CHCl-CH₂-)₂S

2 R-CH=CH₂ + S₂Cl₂ → (R-

CHCl-CH₂-S)₂

Typical Yields Moderate to High Moderate to High

Key Applications

Synthesis of mustard gas

analogues, intermediates for

pharmaceuticals and

agrochemicals.

Production of vulcanizing

agents, oil additives, and

intermediates for sulfur dyes.

The Herz Reaction: A Unique Application of Disulfur
Dichloride
A significant area where S₂Cl₂ is indispensable is the Herz reaction, a process for synthesizing

1,2,3-benzodithiazolium salts, which are precursors to ortho-aminothiophenols. These

compounds are valuable intermediates in the production of thioindigo and other sulfur dyes.

SCl₂ is not used in this reaction.

Experimental Protocols
Synthesis of Bis(2-chloroethyl) Sulfide from Ethylene
and Sulfur Dichloride
This protocol is based on the well-established Levinstein process.

Reaction: 2 C₂H₄ + SCl₂ → (ClCH₂CH₂)₂S

Procedure:

In a reaction vessel equipped with a stirrer, gas inlet, and a reflux condenser, place sulfur
dichloride.

Pass a stream of dry ethylene gas through the sulfur dichloride at a controlled rate.
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Maintain the reaction temperature between 30-35 °C. The reaction is exothermic and may

require cooling.

The reaction is complete when the red color of the sulfur dichloride disappears.

The crude product, bis(2-chloroethyl) sulfide, can be purified by vacuum distillation.

Expected Yield: High.

Synthesis of Dibenzyl Disulfide from Benzyl Chloride
and Disulfur Dichloride
Reaction: 2 C₆H₅CH₂Cl + S₂Cl₂ + 2 Na → (C₆H₅CH₂S)₂ + 2 NaCl

Procedure:

In a three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping

funnel, place sodium metal in an inert solvent such as toluene.

Heat the mixture to the melting point of sodium and stir vigorously to create a sodium sand.

Cool the mixture and add a solution of benzyl chloride in toluene dropwise.

After the addition is complete, add a solution of disulfur dichloride in toluene dropwise,

maintaining the temperature below 30 °C.

After the addition of S₂Cl₂, heat the reaction mixture to reflux for 2-3 hours.

Cool the reaction mixture and cautiously add ethanol to destroy any unreacted sodium.

Wash the mixture with water, dry the organic layer over anhydrous sodium sulfate, and

remove the solvent under reduced pressure.

The crude dibenzyl disulfide can be purified by recrystallization from ethanol.

Expected Yield: Moderate to high.

Visualizing Reaction Pathways and Workflows
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Synthesis and Interconversion of Sulfur Chlorides
The following diagram illustrates the industrial synthesis of SCl₂ and S₂Cl₂ from elemental

sulfur and chlorine, highlighting their interconversion.

Elemental Sulfur (S₈) Disulfur Dichloride (S₂Cl₂)+ Cl₂ (limited)

Chlorine (Cl₂)

Sulfur Dichloride (SCl₂)+ Cl₂ (excess)
- Cl₂ (decomposition)

Alkene (R-CH=CH₂)

Thiiranium Ion Intermediate

+ SCl₂

Sulfur Dichloride (SCl₂)

Cl⁻

β-chloro-substituted Thioether

+ Cl⁻
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Aniline

1,2,3-Benzodithiazolium Salt (Herz Salt)

+ S₂Cl₂

Disulfur Dichloride (S₂Cl₂)

o-Aminothiophenol Derivative

Hydrolysis

Thioindigo Dye

Oxidative Dimerization

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Guide to Sulfur Dichloride and Disulfur
Dichloride in Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076028#sulfur-dichloride-vs-disulfur-dichloride-in-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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